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Compound of Interest

Compound Name: Fgfr3-IN-6

Cat. No.: B12383262

Essential Safety and Handling Guide for Fgfr3-
IN-6

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Fgfr3-IN-6, a potent and selective FGFR3 inhibitor. The following procedures are designed
to ensure the safety of laboratory personnel and to provide a clear protocol for the operational
use and disposal of this compound.

Chemical and Physical Properties

A summary of the known quantitative data for Fgfr3-IN-6 is provided in the table below. Note
that a comprehensive Safety Data Sheet (SDS) for this specific compound is not publicly
available. Therefore, some data points are based on general knowledge of similar potent small
molecule kinase inhibitors.
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Property Value Reference
Molecular Formula C25H23FN802 [1]

Molecular Weight 486.50 g/mol [1]

CAS Number 2833703-72-1 [1]

Appearance Solid powder General knowledge
Solubility Soluble in DMSO [1]

Storage Temperature Room temperature [1112]

Health Hazard Information

As a potent kinase inhibitor, Fgfr3-IN-6 should be handled with extreme caution. The
toxicological properties of this compound have not been fully investigated. Assume it is highly
potent and potentially hazardous upon inhalation, ingestion, or skin contact.

Hazard Description

May cause irritation to the eyes, skin, and
Acute Effects respiratory tract. May be harmful if swallowed or

inhaled.

The long-term health effects of exposure have
) not been determined. As a potent inhibitor of a
Chronic Effects . . .
key signaling pathway, chronic exposure may

lead to unforeseen biological effects.

As an FGFR3 inhibitor, it may affect tissues
Target Organs where this receptor is prevalent, such as

cartilage, brain, intestine, and kidneys.[3]

Personal Protective Equipment (PPE)

Due to the potent nature of Fgfr3-IN-6, a comprehensive PPE strategy is mandatory to prevent

exposure.
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PPE Category Specific Requirements

) Wear two pairs of nitrile gloves. Change gloves
Hand Protection ] ] ) ]
frequently and immediately if contaminated.

Eye Protection Use chemical safety goggles or a face shield.

Wear a lab coat, closed-toe shoes, and full-
Skin and Body Protection length pants. For procedures with a risk of

aerosolization, consider a disposable gown.

For handling the solid compound or when
Respiratory Protection aerosolization is possible, use a NIOSH-

approved respirator with a particulate filter.

Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to maintain the integrity of the
compound and the safety of laboratory personnel.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound at room temperature in a tightly sealed container, away from
incompatible materials.[1][2]

e The storage area should be a designated, well-ventilated, and restricted-access location.

Preparation of Solutions:

All handling of the solid compound must be performed in a certified chemical fume hood or a
glove box to minimize inhalation exposure.

Use a calibrated analytical balance to weigh the compound.

Prepare solutions by dissolving the compound in a suitable solvent, such as DMSO.[1]

Ensure all equipment, including spatulas and weighing boats, are decontaminated after use.
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General Handling:

e Avoid the creation of dust or aerosols.
» Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling the compound, even if gloves were worn.

e Maintain good housekeeping in the work area to prevent contamination.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is critical.

Spill Response:
o Small Spills (Solid):

[¢]

Gently cover the spill with absorbent paper towels to avoid raising dust.

[¢]

Dampen the paper towels with a suitable solvent (e.g., ethanol) to wet the powder.

[e]

Carefully wipe up the material, working from the outside in.

o

Place all contaminated materials in a sealed bag for hazardous waste disposal.

[¢]

Decontaminate the spill area with a suitable cleaning agent.

o Small Spills (Liquid Solution):

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

o Place the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable cleaning agent.

e Large Spills:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Evacuate the area and prevent entry.
o Alert the appropriate safety personnel.
o Proceed with cleanup only with appropriate respiratory protection and PPE.

Waste Disposal:

e Solid Waste:

o Collect all solid waste contaminated with Fgfr3-IN-6, including empty containers, gloves,
and weighing papers, in a dedicated, labeled hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Fgfr3-IN-6 in a dedicated, labeled hazardous waste
container. Do not pour down the drain.

» Disposal Method:

o All waste must be disposed of through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

FGFR3 Signaling Pathway

Fgfr3-IN-6 is a potent and selective inhibitor of the Fibroblast Growth Factor Receptor 3
(FGFR3). Upon binding of its ligand, Fibroblast Growth Factor (FGF), FGFR3 dimerizes and
autophosphorylates, initiating a cascade of downstream signaling pathways that regulate
cellular processes such as proliferation, differentiation, and survival. The primary signaling
pathways activated by FGFR3 include the RAS-MAPK pathway, the PI3K-AKT pathway, the
PLCy pathway, and the STAT pathway.[4]
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Caption: FGFR3 signaling pathway and point of inhibition by Fgfr3-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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